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Compound of Interest

Compound Name: 4,5-Dichloroveratrole

Cat. No.: B1293773 Get Quote

An In-depth Technical Guide on the Physical Properties of 4,5-Dichloroveratrole

Introduction
4,5-Dichloroveratrole, also known as 1,2-dichloro-4,5-dimethoxybenzene, is a chlorinated

organic compound.[1][2] Its chemical formula is C8H8Cl2O2.[1][2][3] This guide provides a

comprehensive overview of the physical and chemical properties of 4,5-Dichloroveratrole,

along with detailed experimental protocols for their determination. This information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physical and Chemical Properties
The physical and chemical properties of 4,5-Dichloroveratrole are summarized in the table

below. These properties are crucial for understanding the behavior of the compound in various

experimental and industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1293773?utm_src=pdf-interest
https://www.benchchem.com/product/b1293773?utm_src=pdf-body
https://www.benchchem.com/product/b1293773?utm_src=pdf-body
https://m.molbase.com/moldata/127717.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroveratrole
https://m.molbase.com/moldata/127717.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroveratrole
https://www.scbt.com/p/4-5-dichloroveratrole-2772-46-5
https://www.benchchem.com/product/b1293773?utm_src=pdf-body
https://www.benchchem.com/product/b1293773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C8H8Cl2O2 [1][2][3]

Molecular Weight 207.05 g/mol [1][2][3]

Appearance Pale Brown to Grey Solid [4]

Melting Point 83 °C [4]

Boiling Point 257.1 °C at 760 mmHg [1]

~297.35 °C (rough estimate) [4]

Density 1.283 g/cm³ [1]

~1.3354 g/cm³ (rough

estimate)
[4]

Water Solubility 72.3 mg/L at 25 °C [4]

Solubility in other solvents
Slightly soluble in Chloroform

and Methanol (with heating)
[4]

Flash Point 98.8 °C [1]

Vapor Pressure 0.0239 mmHg at 25 °C [1]

Refractive Index 1.524 [1]

~1.5537 (estimate) [4]

LogP 3.0106 [1]

3.6 [2]

Experimental Protocols
The following are detailed methodologies for the experimental determination of key physical

properties of organic compounds like 4,5-Dichloroveratrole.

Melting Point Determination
The melting point is a critical indicator of the purity of a solid compound.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Vernier Melt Station)

Capillary tubes

Spatula

Mortar and pestle (if the sample is not a fine powder)

4,5-Dichloroveratrole sample

Procedure:

Ensure the 4,5-Dichloroveratrole sample is a fine, dry powder. If necessary, gently grind the

crystals in a mortar and pestle.

Use a spatula to pack a small amount of the powdered sample into the open end of a

capillary tube to a depth of approximately 3 mm.[5]

Tap the sealed end of the capillary tube on a hard surface to ensure the sample is tightly

packed at the bottom.

Place the capillary tube into the heating block of the melting point apparatus.[5]

Set the apparatus to heat at a controlled rate. For a preliminary measurement, a faster

heating rate can be used. For an accurate measurement, heat rapidly to about 10-15 °C

below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

Observe the sample through the magnifying lens. Record the temperature at which the first

drop of liquid appears (the beginning of the melting range) and the temperature at which the

entire sample has turned into a clear liquid (the end of the melting range).[6]

Dispose of the used capillary tube in the designated glass waste container.[5]

Boiling Point Determination (Simple Distillation)
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Simple distillation can be used to determine the boiling point of a liquid and is also a method for

purification.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Thermometer

Condenser

Receiving flask

Heating mantle or water bath

Boiling chips

Clamps and stands

4,5-Dichloroveratrole sample (melted if starting from solid)

Procedure:

Place a small volume of the 4,5-Dichloroveratrole sample and a few boiling chips into the

round-bottom flask.

Assemble the simple distillation apparatus as shown in chemical laboratory manuals,

ensuring all joints are securely clamped. The thermometer bulb should be positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is distilling.[5]

Begin heating the sample in the round-bottom flask.[5]

Observe the temperature as the liquid heats and begins to vaporize. The temperature will

rise and then stabilize as the vapor condenses and is collected in the receiving flask.[5]
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The stable temperature at which the liquid is actively boiling and condensing is the boiling

point. Record this temperature.

Continue distillation until only a small amount of liquid remains in the distilling flask; do not

distill to dryness.

Allow the apparatus to cool completely before disassembling.

Solubility Determination
This protocol provides a qualitative assessment of the solubility of 4,5-Dichloroveratrole in

various solvents.

Apparatus:

Test tubes and a test tube rack

Spatula

Pipettes or droppers

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, hexane, toluene, ethyl acetate)

4,5-Dichloroveratrole sample

Procedure:

Place a small, measured amount (e.g., 10 mg) of 4,5-Dichloroveratrole into a series of

clean, dry test tubes.

Add a small volume (e.g., 1 mL) of a specific solvent to each test tube.[7]

Agitate the mixture by flicking the test tube or using a vortex mixer for a set period (e.g., 30-

60 seconds).

Observe whether the solid dissolves completely. Note if the substance is soluble, partially

soluble, or insoluble.[7]
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For substances that appear insoluble at room temperature, gentle heating can be applied to

test for temperature-dependent solubility. If heating is applied, allow the solution to cool to

observe if the solute precipitates.

Record the observations for each solvent. The principle of "like dissolves like" can be used to

infer the polarity of the compound based on its solubility in polar and non-polar solvents.[6]

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a solid organic compound such as 4,5-Dichloroveratrole.
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Physical Property Characterization Workflow for 4,5-Dichloroveratrole
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Caption: Workflow for the experimental determination of the physical properties of 4,5-
Dichloroveratrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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